[2-(Hydroxymethyl)cyclobutyl]methanol
Overview
Description
“[2-(Hydroxymethyl)cyclobutyl]methanol” is a chemical compound with the molecular formula C6H12O2 . Its IUPAC name is cyclobutane-1,2-diyldimethanol . The compound appears as a yellow liquid .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notationOCC1CCC1CO
. This indicates that the molecule consists of a cyclobutyl ring with hydroxymethyl groups attached to two of the carbon atoms in the ring. Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, it’s known that compounds with similar structures can undergo a variety of reactions. For instance, benzylic halides typically react via an SN1 pathway, via the resonance-stabilized carbocation .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 116.16 . It appears as a yellow liquid . The compound’s density is 1.074g/cm3, and it has a boiling point of 250.4ºC at 760mmHg .Scientific Research Applications
Photoaddition Reactions
- Photochemical Reactions : The irradiation of phenyl-substituted butadienes in methanol, which produces various ethers including cyclobutyl ethers, highlights the role of methanol in photochemical reactions (Baldry, 1975).
Synthesis and Rearrangement
- Synthesis of Cerapicol : The synthesis and rearrangement of cyclobutyl methanol for producing (±)-cerapicol demonstrates the significance of cyclobutyl methanol in synthetic chemistry (El-Hachach et al., 1999).
Catalysis and Reaction Mechanisms
- Iridium-Catalyzed Coupling : Methanol engages in a direct C–C coupling with allenes to produce higher alcohols, showcasing a unique application in catalysis (Moran et al., 2011).
Methanol in Organic Synthesis
- Synthesis of Nucleoside Analogues : Cyclopropylmethanol is used to synthesize difluorinated cyclopropanoid nucleoside analogues, highlighting its role in medicinal chemistry (Csuk & Thiede, 2002).
Impact on Biological Systems
- Lipid Dynamics in Biological Membranes : The study of methanol's impact on lipid dynamics in biological and synthetic membranes reveals its potential effects on membrane structure and function (Nguyen et al., 2019).
Methanol Synthesis and Conversion
- Methanol Synthesis from CO2 Hydrogenation : The study of the methanol synthesis reaction network via CO2 hydrogenation on Cu surfaces provides insights into industrial methanol production processes (Grabow & Mavrikakis, 2011).
Methanol in Chemical Reactions
- Cycloaddition and Radical Reactions : Photocycloaddition of alicyclic and aliphatic alkenes using methanol as a solvent demonstrates the utility of methanol in photochemical and radical reactions (Ishida et al., 1986).
Safety and Hazards
Properties
IUPAC Name |
[2-(hydroxymethyl)cyclobutyl]methanol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O2/c7-3-5-1-2-6(5)4-8/h5-8H,1-4H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAADRFVRUBFCML-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1CO)CO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50965716 | |
Record name | (Cyclobutane-1,2-diyl)dimethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50965716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55659-54-6, 5140-07-8 | |
Record name | 1,2-Cyclobutanedimethanol, trans- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055659546 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,2-Cyclobutanedimethanol | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=135000 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (Cyclobutane-1,2-diyl)dimethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50965716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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